Cas no 2309458-41-9 (4-chloro-N-2,2,2-trichloro-1-(7-chloro-1H-indol-3-yl)ethylbenzene-1-sulfonamide)

• Product Name: 4-chloro-N-2,2,2-trichloro-1-(7-chloro-1H-indol-3-yl)ethylbenzene-1-sulfonamide
• CAS No: 2309458-41-9
• MF: C₁₆H₁₁Cl₅N₂O₂S
• MW: 472.600737810135
• MDL: MFCD32202952
• CID: 5223540
• Update Time: 2025-11-06

4-chloro-N-2,2,2-trichloro-1-(7-chloro-1H-indol-3-yl)ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-chloro-N-[2,2,2-trichloro-1-(7-chloro-1H-indol-3-yl)ethyl]-
• 4-chloro-N-2,2,2-trichloro-1-(7-chloro-1H-indol-3-yl)ethylbenzene-1-sulfonamide

• MDL： MFCD32202952
• Inchi： 1S/C16H11Cl5N2O2S/c17-9-4-6-10(7-5-9)26(24,25)23-15(16(19,20)21)12-8-22-14-11(12)2-1-3-13(14)18/h1-8,15,22-23H
• InChI Key： DOVVMOLOEKCXHF-UHFFFAOYSA-N
• SMILES： C1(S(NC(C2C3=C(NC=2)C(Cl)=CC=C3)C(Cl)(Cl)Cl)(=O)=O)=CC=C(Cl)C=C1

Additional information on 4-chloro-N-2,2,2-trichloro-1-(7-chloro-1H-indol-3-yl)ethylbenzene-1-sulfonamide

Introduction to 4-chloro-N-2,2,2-trichloro-1-(7-chloro-1H-indol-3-yl)ethylbenzene-1-sulfonamide and Its Significance in Modern Chemical Research

The compound with the CAS number 2309458-41-9, specifically named as 4-chloro-N-2,2,2-trichloro-1-(7-chloro-1H-indol-3-yl)ethylbenzene-1-sulfonamide, represents a fascinating subject of study in the realm of chemical and pharmaceutical research. This molecule, characterized by its intricate structure and diverse functional groups, has garnered attention due to its potential applications in various scientific domains. The presence of multiple chlorine atoms and a sulfonamide moiety makes it a compound of interest for synthetic chemists and biologists alike.

In recent years, the development of novel heterocyclic compounds has been a cornerstone in medicinal chemistry. The indole core, a prominent feature in 4-chloro-N-2,2,2-trichloro-1-(7-chloro-1H-indol-3-yl)ethylbenzene-1-sulfonamide, is well-documented for its biological activity. Indole derivatives have been extensively studied for their roles in modulating various biological pathways, including those involved in inflammation, pain perception, and even cancer treatment. The specific substitution pattern in this compound suggests that it may exhibit unique pharmacological properties compared to other indole-based molecules.

The sulfonamide group attached to the benzenoid ring introduces an additional layer of complexity to the molecule. Sulfonamides are known for their broad spectrum of biological activities, ranging from antimicrobial to anti-inflammatory effects. The combination of these two functional groups in 4-chloro-N-2,2,2-trichloro-1-(7-chloro-1H-indol-3-yl)ethylbenzene-1-sulfonamide could potentially lead to synergistic effects, enhancing its therapeutic utility. This makes the compound a promising candidate for further investigation in drug discovery pipelines.

One of the most intriguing aspects of this molecule is its structural complexity. The presence of multiple chlorine atoms not only adds to its chemical reactivity but also opens up possibilities for diverse synthetic modifications. These chlorine substituents can serve as handles for further functionalization, allowing chemists to tailor the molecule's properties for specific applications. Such flexibility is highly valued in medicinal chemistry, where the precise modulation of molecular structure is often crucial for achieving desired biological outcomes.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before conducting experimental validation. In the case of 4-chloro-N-2,2,2-trichloro-1-(7-chloro-1H-indol-3-yl)ethylbenzene-1-sulfonamide, computational studies have suggested potential interactions with various biological targets. These predictions are based on the analysis of the molecule's three-dimensional structure and its predicted binding affinities with protein receptors. Such insights can significantly accelerate the drug discovery process by guiding experimental design and prioritizing promising candidates.

The synthesis of 4-chloro-N-2,2,2-trichloro-1-(7-chloro-1H-indol-3-yl)ethylbenzene-1-sulfonamide presents both challenges and opportunities for synthetic chemists. The complex nature of the molecule requires careful planning and execution to ensure high yields and purity. However, successful synthesis would not only contribute to fundamental chemical knowledge but also provide a versatile scaffold for developing novel therapeutic agents. The ability to modify different parts of the molecule while maintaining its core structure allows for extensive exploration of its pharmacological potential.

In conclusion,4-chloro-N-2,2,2-trichloro-1-(7-chloro-1H-indol-3-y]ethylbenzene-l-sulfonamide (CAS no 2309458 41 9) stands as a testament to the ongoing innovation in chemical research. Its unique structural features and predicted biological activities make it a compelling subject for further study. As research continues to uncover new applications and therapeutic possibilities,4-ch lor o N - 22 - 22 - 22 - trich lor o - 11 - ( 7 - ch lor o - l H - ind ol - 3 - yl ) eth ylb en ze ne-l-sulf on am ide is poised to play a significant role in shaping the future of medicinal chemistry.